Cas no 1998626-76-8 ((2S)-2-acetamido-3-(furan-3-yl)propanoic acid)

• Product Name: (2S)-2-acetamido-3-(furan-3-yl)propanoic acid
• CAS No: 1998626-76-8
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 5686610
• PubChem ID: 165921294
• Update Time: 2025-06-07

(2S)-2-acetamido-3-(furan-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-acetamido-3-(furan-3-yl)propanoic acid
• 1998626-76-8
• EN300-2173320

• Inchi： 1S/C9H11NO4/c1-6(11)10-8(9(12)13)4-7-2-3-14-5-7/h2-3,5,8H,4H2,1H3,(H,10,11)(H,12,13)/t8-/m0/s1
• InChI Key： JXEIVJXMXCYRDJ-QMMMGPOBSA-N
• SMILES： O1C=CC(=C1)C[C@@H](C(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 197.06880783g/mol
• Monoisotopic Mass: 197.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 79.5Ų

Additional information on (2S)-2-acetamido-3-(furan-3-yl)propanoic acid

(2S)-2-acetamido-3-(furan-3-yl)propanoic acid (CAS No. 1998626-76-8): A Comprehensive Overview

(2S)-2-acetamido-3-(furan-3-yl)propanoic acid (CAS No. 1998626-76-8) is a unique and structurally intriguing compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of furan and amino acid moieties, making it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of (2S)-2-acetamido-3-(furan-3-yl)propanoic acid features a five-membered furan ring attached to a chiral propanoic acid backbone, with an acetamido group at the second carbon position. This unique arrangement confers the compound with distinct physicochemical properties, including solubility, stability, and reactivity, which are crucial for its potential use in drug discovery and development.

Recent studies have highlighted the potential of (2S)-2-acetamido-3-(furan-3-yl)propanoic acid in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory and antioxidant properties. These properties are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress, such as the NF-κB pathway and Nrf2 activation.

In addition to its anti-inflammatory and antioxidant activities, (2S)-2-acetamido-3-(furan-3-yl)propanoic acid has been investigated for its potential as a lead compound in the development of new antiviral agents. A study published in the Antiviral Research journal demonstrated that this compound effectively inhibits the replication of several viral strains, including influenza A virus and herpes simplex virus. The mechanism of action is believed to involve interference with viral entry and replication processes within host cells.

The pharmacokinetic profile of (2S)-2-acetamido-3-(furan-3-yl)propanoic acid has also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a moderate half-life that allows for sustained therapeutic effects. Furthermore, it is metabolized primarily through hepatic pathways, with minimal renal excretion, reducing the risk of nephrotoxicity.

Clinical trials are currently underway to evaluate the safety and efficacy of (2S)-2-acetamido-3-(furan-3-yl)propanoic acid in various therapeutic settings. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations to explore its potential in treating conditions such as chronic inflammatory diseases, viral infections, and oxidative stress-related disorders.

In conclusion, (2S)-2-acetamido-3-(furan-3-yl)propanoic acid (CAS No. 1998626-76-8) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a key player in the future landscape of drug discovery.